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Compound of Interest

Compound Name:
Calcium 2-hydroxy-4-

(methylthio)butanoate

Cat. No.: B7802768 Get Quote

For laboratory professionals engaged in research and development, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety protocols and

logistical information for Calcium 2-hydroxy-4-(methylthio)butanoate, a compound utilized in

various scientific applications. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
When handling Calcium 2-hydroxy-4-(methylthio)butanoate, appropriate personal protective

equipment is the first line of defense against potential exposure. The following table

summarizes the recommended PPE.
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PPE Category Item Specification Rationale

Eye/Face Protection Safety Goggles

Tightly fitting with

side-shields,

conforming to EN 166

(EU) or NIOSH (US)

standards.[1][2][3]

Protects against dust

particles and potential

splashes.

Skin Protection Gloves

Chemically resistant

and impervious

gloves.[3][4][5]

Prevents direct skin

contact with the

chemical.

Lab Coat/Clothing

Fire/flame resistant

and impervious

clothing.[2][3]

Provides a barrier

against spills and

contamination.

Respiratory Protection Dust Mask/Respirator

Type N95 (US) or type

P1 (EN 143) for

nuisance levels of

dust.[1] A full-face

respirator may be

necessary if exposure

limits are exceeded or

irritation occurs.[2]

Minimizes inhalation

of airborne particles.

Operational Plan: Step-by-Step Handling Procedure
Safe handling of Calcium 2-hydroxy-4-(methylthio)butanoate requires a systematic

approach to minimize risks.

Preparation:

Ensure you are in a well-ventilated area or using a fume hood.[1][3][4]

Confirm that a safety shower and eyewash station are readily accessible.[5]

Don all required personal protective equipment as outlined in the table above.

Handling:
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Limit all unnecessary personal contact with the chemical.[4]

Avoid the formation of dust during handling.[1][3]

Use non-sparking tools to prevent ignition sources.[3]

Keep the container tightly closed when not in use.[1][6]

In Case of a Spill:

Clean up all spills immediately.[4]

For dry spills, use dry clean-up procedures and avoid generating dust.[4]

Sweep or shovel the material into a suitable, closed container for disposal.[1]

Ventilate the affected area.[5]

First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1][7][8]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and

water.[1][7] Remove contaminated clothing.[5][7]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15

minutes, holding the eyelids open.[6][7][8]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person.[1][3][8]

In all cases of exposure, seek medical attention if irritation or discomfort persists.[4][7]

Disposal Plan
Proper disposal of Calcium 2-hydroxy-4-(methylthio)butanoate is crucial to prevent

environmental contamination and comply with regulations.
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Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration.[3]

Contaminated Packaging: Dispose of as unused product.[1]

General Guidance: Consult local, regional, or national waste management authorities for

specific disposal regulations.[4][6] Do not let the chemical enter drains, sewers, or water

courses.[3][4]

Quantitative Data Summary
The following table provides a summary of key quantitative data for Calcium 2-hydroxy-4-
(methylthio)butanoate.

Property Value Source

Molecular Formula C10H18CaO6S2 PubChem

Molecular Weight 338.45 g/mol ChemicalBook[3]

CAS Number 4857-44-7 ChemicalBook[1]

Acute Toxicity (Oral LD50, Rat) 12,870 mg/kg ChemicalBook[1]

Experimental Workflow: Safe Handling and Disposal
The following diagram illustrates the logical flow for the safe handling and disposal of Calcium
2-hydroxy-4-(methylthio)butanoate.
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Caption: Workflow for safe handling and disposal of Calcium 2-hydroxy-4-
(methylthio)butanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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